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Compound of Interest

Compound Name:
(2Z)-2-Cyano-2-

(hydroxyimino)acetamide

Cat. No.: B7878686

Get Quote

Document Control:

Compound: 2-Cyano-2-(hydroxyimino)acetamide[1][2][3][4][5][6][7][8][9]

CAS Number: 3849-20-5[2][3][4][5][7][9]

Synonyms: 2-Cyano-2-oximinoacetamide; (E)-2-Cyano-2-hydroxyiminoacetamide;

Cymoxanil-intermediate.[5]

Target Audience: Medicinal Chemists, Process Safety Engineers, and Drug Discovery

Scientists.

Executive Summary & Chemical Profile
This guide serves as an advanced safety and technical manual for 2-Cyano-2-

(hydroxyimino)acetamide, a critical building block in the synthesis of agrochemicals (e.g.,

Cymoxanil) and a pharmacophore in the development of cholinesterase inhibitors and

antimicrobial agents.
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Unlike generic Safety Data Sheets (SDS), this document integrates field-proven handling

protocols with mechanistic toxicology to support rigorous risk assessment in research

environments.

Physiochemical Identity
Property Specification Critical Note

Molecular Formula
High nitrogen content implies

thermal sensitivity.[1]

Molecular Weight 113.07 g/mol
Low MW facilitates rapid

systemic absorption.

Appearance Beige to cream powder

Darkening indicates

decomposition (oxime

degradation).

Melting Point ~183°C (Decomposes)
STOP: Do not heat to melting;

decomposition is exothermic.

Solubility
Soluble in water, DMSO,

Methanol

High aquatic mobility; spill

containment is critical.

pKa ~7.96 (Predicted)
Acidic oxime proton; forms

salts with bases.

Hazard Architecture & Risk Assessment
GHS Classification:DANGER

Acute Toxicity, Oral (Category 3): H301 – Toxic if swallowed.[3][4]

Eye Irritation (Category 2): H319 – Causes serious eye irritation.[3][4][9][10]

Skin Irritation (Category 2): H315 – Causes skin irritation.[9][10]

Mechanistic Hazard Analysis
To ensure safety, researchers must understand the causality of these hazards:
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Nitrile Toxicity (The -CN Group): While not as immediately lethal as free cyanide, the nitrile

moiety can metabolize to release cyanide ions (

) in vivo, inhibiting cytochrome c oxidase. This classifies the compound as "Toxic if
swallowed" rather than just "Harmful."[4]

Oxime Instability (The =N-OH Group): Oximes are potentially explosive if heated under

confinement or subjected to shock. The decomposition temperature (183°C) is a hard limit.

Thermal runaway can release toxic Nitrogen Oxides (

) and Hydrogen Cyanide (

).

Sensitization Potential: Oxime derivatives are known skin sensitizers. Repeated exposure

may induce allergic dermatitis.

Self-Validating Handling Protocol
This workflow is designed to prevent exposure and verify compound integrity before use.

A. Engineering Controls & PPE
Primary Barrier: Chemical Fume Hood (Face velocity > 100 fpm).

Respiratory: N95/P100 particulate respirator if handling open powder outside a hood (not

recommended).

Dermal: Double nitrile gloves (0.11 mm min thickness). The compound’s polarity allows it to

permeate thin latex.

Ocular: Chemical splash goggles.

B. Operational Workflow (Visualized)
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Self-Validation Checks
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Disposal
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Is pH neutral?
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Figure 1: Safe handling workflow with integrated quality checkpoints.

C. Experimental Integrity Check
Before committing the reagent to a high-value synthesis:

Visual Inspection: The powder must be beige/cream. Brown or sticky solids indicate

hydrolysis to cyanoacetic acid or polymerization.

Solubility Test: Dissolve 10 mg in 1 mL water. Solution should be clear. Turbidity implies

degradation.

Emergency Response & Toxicology
Firefighting Strategy

Hazards: Combustion releases HCN (Hydrogen Cyanide), NOx (Nitrogen Oxides), and CO.

Action:

Evacuate upwind immediately.

Firefighters must use SCBA (Self-Contained Breathing Apparatus) with a full facepiece.
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Extinguishing Media: Dry chemical,

, or alcohol-resistant foam. Do NOT use high-volume water jets, as this spreads the
soluble toxic material into drains.

First Aid (Mechanism-Based)
Inhalation: Move to fresh air. If gasping, administer oxygen. Alert medical personnel to

potential nitrile/cyanide exposure.

Skin Contact: Wash with soap and water for 15 minutes.[11] Do not use organic solvents

(ethanol/DMSO) to clean skin; this enhances transdermal absorption of the toxin.

Ingestion:IMMEDIATE MEDICAL ATTENTION. Do not induce vomiting due to corrosive

potential and risk of aspiration.[12]

Decomposition Pathway
Understanding how the molecule breaks down helps in waste management and reaction

planning.

2-Cyano-2-(hydroxyimino)acetamide

Thermal Shock
(>180°C) Acid/Base Hydrolysis

HCN (Toxic Gas) NOx (Toxic Gas) Ammonia Cyanoacetic Acid

Click to download full resolution via product page

Figure 2: Thermal and chemical decomposition pathways leading to toxic byproducts.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC382760050&productDescription=2-AMINO-2-CYANOACETAMIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b7878686/docs?utm_src=pdf-body-img#technical-safety-handling-guide-2-cyano-2-hydroxyimino-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7878686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage & Disposal
Storage Protocol

Temperature: Store at 2-8°C (Refrigerated).

Atmosphere: Keep under inert gas (Nitrogen/Argon) if possible, or in a tightly sealed

desiccator. Moisture accelerates hydrolysis of the amide bond.

Segregation: Store away from oxidizing agents (peroxides, permanganates) and strong acids

(which may liberate HCN).

Disposal (RCRA Compliance)
Do not flush. High water solubility leads to immediate aquatic contamination.

Chemical Treatment: Dissolve in a combustible solvent and burn in a chemical incinerator

equipped with an afterburner and scrubber (to neutralize NOx and HCN).

Labeling: Waste containers must be flagged as "Toxic" and "Nitrile-bearing Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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